Cas no 2228144-37-2 (3-(2-methylpyridin-4-yl)oxolane-2,5-dione)

• Product Name: 3-(2-methylpyridin-4-yl)oxolane-2,5-dione
• CAS No: 2228144-37-2
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 5937475
• PubChem ID: 165611293
• Update Time: 2025-06-13

3-(2-methylpyridin-4-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylpyridin-4-yl)oxolane-2,5-dione
• EN300-1735376
• 2228144-37-2

• Inchi： 1S/C10H9NO3/c1-6-4-7(2-3-11-6)8-5-9(12)14-10(8)13/h2-4,8H,5H2,1H3
• InChI Key： UTZXCALLQONTDB-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1C=CN=C(C)C=1)=O

Computed Properties

• Exact Mass: 191.058243149g/mol
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.3Ų

Additional information on 3-(2-methylpyridin-4-yl)oxolane-2,5-dione

Introduction to 3-(2-methylpyridin-4-yl)oxolane-2,5-dione (CAS No: 2228144-37-2)

3-(2-methylpyridin-4-yl)oxolane-2,5-dione is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This heterocyclic compound, identified by the CAS number 2228144-37-2, has garnered attention due to its molecular architecture, which combines a pyridine moiety with an oxolane ring system. The presence of both electron-donating and electron-withdrawing groups in its structure suggests a versatile reactivity that could be exploited in drug design and synthesis.

The compound's core structure consists of an oxolane-2,5-dione backbone, a cyclic dione moiety that is known for its stability and reactivity in various organic transformations. This framework is further functionalized with a 2-methylpyridin-4-yl substituent, which introduces a nitrogen-containing aromatic ring into the system. The pyridine ring is a common feature in many bioactive molecules, often serving as a pharmacophore due to its ability to interact with biological targets such as enzymes and receptors.

The 2-methylpyridin-4-yl group not only contributes to the compound's overall electronic properties but also influences its solubility and metabolic stability. This substituent can engage in hydrogen bonding interactions, making it a valuable component for designing molecules that require specific binding affinities. The combination of these structural elements makes 3-(2-methylpyridin-4-yl)oxolane-2,5-dione a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activities of such compounds with greater accuracy. Molecular modeling studies suggest that 3-(2-methylpyridin-4-yl)oxolane-2,5-dione may exhibit inhibitory effects on certain enzymes implicated in inflammatory and metabolic disorders. The oxolane ring system is particularly interesting as it can serve as a scaffold for developing novel inhibitors targeting specific disease pathways.

In vitro studies have begun to uncover the mechanistic aspects of this compound's interactions with biological systems. Initial experiments indicate that it can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. Additionally, the compound's ability to cross cell membranes suggests potential applications in drug delivery systems designed for targeted therapy.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic properties. 3-(2-methylpyridin-4-yl)oxolane-2,5-dione exemplifies how structural modifications can lead to the discovery of new therapeutic agents. Its unique combination of functional groups provides a rich platform for synthetic chemists to explore novel derivatives with enhanced efficacy and reduced side effects.

Future research directions may include the synthesis of analogs of 3-(2-methylpyridin-4-yl)oxolane-2,5-dione to optimize its pharmacological profile. By systematically modifying the substituents on the pyridine ring and the oxolane core, researchers can fine-tune the compound's bioactivity and selectivity. This approach aligns with current trends in drug discovery, where personalized medicine and targeted therapies are becoming increasingly important.

The development of new methodologies for synthesizing complex heterocyclic compounds is also crucial for advancing research in this area. Catalytic processes that enable efficient construction of the oxolane ring system without harsh conditions would be particularly beneficial. Such innovations could accelerate the discovery pipeline and bring new therapeutic options to patients more quickly.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications. 3-(2-methylpyridin-4-yl)oxolane-2,5-dione serves as an example of how interdisciplinary research can lead to breakthroughs in drug development. By combining expertise in organic chemistry, computational biology, and pharmacology, scientists can accelerate the process of identifying promising candidates for further clinical investigation.

The regulatory landscape for new drug development continues to evolve, emphasizing safety and efficacy through rigorous preclinical testing. As researchers delve deeper into understanding the mechanisms of action of compounds like 3-(2-methylpyridin-4-yl)oxolane-2,5-dione, they must navigate complex regulatory pathways to bring their findings from bench to bedside. Transparent communication with regulatory agencies ensures that innovative therapies can reach patients who need them most.

In conclusion,3-(2-methylpyridin-4-yloxolane - 25 - dione (CAS No: 2228144 - 37 - 2) represents a compelling example of how structural innovation can drive advancements in pharmaceutical chemistry. Its unique combination of functional groups and potential biological activities make it a valuable asset in the quest for new treatments. As research continues to uncover its full therapeutic potential, this compound will undoubtedly play a significant role in shaping the future of medicine.